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Abstract
Sodium pentachlorophenate (Na-PCP), the sodium salt of pentachlorophenol (PCP), is an

organochlorine compound with a history of extensive use as a fungicide, herbicide, and wood

preservative.[1][2][3] Its synthesis involves a straightforward acid-base reaction, while its

molecular structure is characteristic of a phenolic salt. This document provides a

comprehensive technical overview of the synthesis and molecular properties of sodium
pentachlorophenate, including detailed experimental protocols, tabulated physicochemical

data, and a visualization of the synthetic pathway.

Synthesis of Sodium Pentachlorophenate
The primary industrial synthesis of sodium pentachlorophenate is a two-step process. The

first step involves the exhaustive chlorination of phenol to produce pentachlorophenol. The

second step is a neutralization reaction where pentachlorophenol is treated with a strong base,

typically sodium hydroxide, to yield the sodium salt.[4]

Step 1: Synthesis of Pentachlorophenol (PCP)
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Pentachlorophenol is produced by the direct chlorination of phenol in the presence of a

catalyst, such as aluminum.[4] The reaction proceeds through several stages at increasing

temperatures to ensure complete chlorination.

Step 2: Synthesis of Sodium Pentachlorophenate
The conversion of pentachlorophenol to its sodium salt is an acid-base reaction. Phenol and its

derivatives are weakly acidic, readily reacting with strong bases like sodium hydroxide to form a

salt and water.[5][6]

The overall synthesis workflow is illustrated below.
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Step 2: Alkalization
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Caption: Two-step synthesis of Sodium Pentachlorophenate from Phenol.

Experimental Protocols
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The following protocols are based on methodologies described in the literature.[4]

Protocol for Synthesis of Pentachlorophenol
Apparatus: A chlorinated autoclave or suitable reaction vessel equipped for gas aeration and

temperature control.

Procedure:

1. Charge the reaction vessel with phenol.

2. Introduce an aluminum catalyst.

3. Initiate the chlorination by feeding chlorine gas into the vessel. The reaction is performed

in three temperature stages:

Stage 1: Maintain a temperature of 70-90°C for 11 hours with a chlorine flow of

approximately 150 kg/hour .

Stage 2: Increase the temperature to 90-160°C and continue the reaction for 8 hours

with a chlorine flow of approximately 170 kg/hour .

Stage 3: Raise the temperature to 160-195°C for 1 hour with a chlorine flow of

approximately 190 kg/hour .

4. Upon completion, the resulting pentachlorophenol is collected. Tail gas from the reaction

can be passed through an absorption tower to produce hydrochloric acid as a by-product.

Protocol for Synthesis of Sodium Pentachlorophenate
Apparatus: An alkalization jar or vessel capable of operating under negative pressure and

equipped for heating and evaporation.

Procedure:

1. Charge the alkalization vessel with sodium hydroxide (sheet alkali).

2. Heat the vessel to 80°C.
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3. Add the synthesized pentachlorophenol in three portions, with a 10-minute interval

between each addition.

4. After the addition is complete, control the reaction temperature at 90-95°C.

5. Maintain the reaction for 2 hours under these conditions.

6. Following the reaction, concentrate the product via vacuum evaporation (vacuum pressure

of -0.02 to -0.03 MPa) to dewater and obtain solid sodium pentachlorophenate.

Molecular Structure and Properties
Sodium pentachlorophenate is an ionic compound consisting of a sodium cation (Na⁺) and a

pentachlorophenolate anion (C₆Cl₅O⁻).[7] It is a white or tan powdered solid, soluble in water,

and has a characteristic phenolic odor.[1][8]

Physicochemical Data
The key quantitative properties of sodium pentachlorophenate are summarized in the table

below.

Property Value Reference(s)

Chemical Formula C₆Cl₅NaO [9][10]

Molecular Weight 288.32 g/mol [7][9]

Appearance
White or tan crystalline

solid/powder
[1][11]

CAS Number 131-52-2 [1][9]

Melting Point >300°C (Decomposes) [1][8]

Solubility in Water 3.30 x 10⁵ mg/L at 25°C [1]

log Kow (pH 10) 1.3 [1]

pH Aqueous solution is alkaline [1]
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Structural Representation
The structure consists of a benzene ring where all five hydrogen atoms have been substituted

by chlorine atoms, and the hydroxyl proton is replaced by a sodium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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